Cas no 2187426-81-7 ((3R,4S)-1-(tert-Butoxycarbonyl)-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylic acid)

• Product Name: (3R,4S)-1-(tert-Butoxycarbonyl)-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2187426-81-7
• MF: C₁₆H₁₉F₂NO₄
• MW: 327.323171854019
• CID: 6808529
• PubChem ID: 132371675
• Update Time: 2025-05-21

(3R,4S)-1-(tert-Butoxycarbonyl)-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylic acid
• EN300-1454717
• 1-[(tert-butoxy)carbonyl]-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylic acid, trans
• (3R,4S)-4-(2,4-Difluorophenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
• 2187426-81-7
• (3R,4S)-1-(tert-Butoxycarbonyl)-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C16H19F2NO4/c1-16(2,3)23-15(22)19-7-11(12(8-19)14(20)21)10-5-4-9(17)6-13(10)18/h4-6,11-12H,7-8H2,1-3H3,(H,20,21)/t11-,12+/m1/s1
• InChI Key： NCUUKHSFJJXMGC-NEPJUHHUSA-N
• SMILES： FC1C=C(C=CC=1[C@H]1CN(C(=O)OC(C)(C)C)C[C@@H]1C(=O)O)F

Computed Properties

• Exact Mass: 327.12821441Da
• Monoisotopic Mass: 327.12821441Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.8Ų

Additional information on (3R,4S)-1-(tert-Butoxycarbonyl)-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylic acid

(3R,4S)-1-(tert-Butoxycarbonyl)-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylic Acid: A Comprehensive Overview

The compound (3R,4S)-1-(tert-Butoxycarbonyl)-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylic acid with CAS No. 2187426-81-7 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a pyrrolidine ring system substituted with a tert-butoxycarbonyl (Boc) group at position 1 and a 2,4-difluorophenyl group at position 4, along with a carboxylic acid moiety at position 3. These substituents contribute to its unique physicochemical properties and biological functions.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of this compound. The (3R,4S) configuration plays a critical role in its interaction with target proteins, making it a promising candidate for the development of enantioselective drugs. Researchers have employed advanced computational methods, such as molecular docking and dynamics simulations, to elucidate the binding modes of this compound with various therapeutic targets. These studies have provided valuable insights into its potential applications in treating conditions such as neurodegenerative diseases and inflammatory disorders.

The synthesis of (3R,4S)-1-(tert-Butoxycarbonyl)-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylic acid involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the pyrrolidine ring through cyclization reactions and the introduction of stereochemically controlled substituents. The use of chiral auxiliaries and asymmetric catalysis has been pivotal in achieving the desired stereochemistry. This compound is often used as an intermediate in the synthesis of more complex molecules, leveraging its versatile functional groups for further chemical transformations.

One of the most exciting developments involving this compound is its role in peptide-based drug design. The presence of a carboxylic acid group makes it amenable to peptide coupling reactions, enabling the construction of bioactive peptides with enhanced stability and potency. Recent research has demonstrated its ability to modulate key signaling pathways involved in cancer progression, suggesting its potential as an anticancer agent. Additionally, its fluorinated aromatic substituent enhances its lipophilicity, improving its bioavailability and pharmacokinetic properties.

In terms of pharmacological applications, (3R,4S)-1-(tert-Butoxycarbonyl)-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylic acid has shown promise in preclinical studies targeting central nervous system disorders. Its ability to cross the blood-brain barrier and interact with GABA receptors has positioned it as a lead compound for the development of anxiolytic and anticonvulsant agents. Furthermore, its anti-inflammatory properties have been explored in models of chronic inflammation, highlighting its potential for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed its purity and structural integrity, ensuring its reliability for both research and industrial applications. The integration of green chemistry principles in its synthesis has also been explored to minimize environmental impact and improve sustainability.

In conclusion, (3R,4S)-1-(tert-Butoxycarbonyl)-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylic acid represents a cutting-edge molecule with multifaceted applications in drug discovery and chemical synthesis. Its unique structure, stereochemical properties, and functional groups make it an invaluable tool for advancing therapeutic interventions across various disease areas. As research continues to uncover new dimensions of its biological activity and synthetic potential, this compound is poised to play a pivotal role in shaping future advancements in medicinal chemistry.